Cas no 2639409-46-2 (5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 2639409-46-2
• MF: C₅H₈Br₂N₂S
• MW: 288.00341796875
• MDL: MFCD33550004
• CID: 5651790
• PubChem ID: 155971098
• Update Time: 2025-05-26

5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide

• MDL： MFCD33550004
• Inchi： 1S/C5H7BrN2S.BrH/c6-2-1-4-3-8-5(7)9-4;/h3H,1-2H2,(H2,7,8);1H
• InChI Key： LZKHGIKRGDOWLJ-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(N)S1)CBr.Br

Additional information on 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide

Introduction to 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 2639409-46-2)

5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 2639409-46-2) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in medicinal research and drug development. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their broad spectrum of biological activities. The structural features of 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide, particularly the presence of a bromoethyl group and an amine functional group on the thiazole ring, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiazole core, followed by functionalization at the 2-position with a bromoethyl group. The final step involves the formation of the hydrobromide salt, which enhances the stability and solubility of the compound. These synthetic pathways are optimized to ensure high yield and purity, making 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide a reliable reagent for further chemical transformations.

In recent years, 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide has been extensively studied for its potential in various pharmacological applications. One of the most notable areas of research is its role as a precursor in the development of novel therapeutic agents. The bromoethyl group on the thiazole ring provides a reactive site for further derivatization, allowing chemists to design molecules with specific biological targets. This flexibility has made 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide a valuable intermediate in the synthesis of kinase inhibitors, antiviral agents, and other pharmacologically active compounds.

Current research in medicinal chemistry has highlighted the importance of thiazole derivatives in addressing various diseases. Studies have shown that compounds containing thiazole rings exhibit significant anti-inflammatory, antimicrobial, and anticancer properties. The amine group in 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide can form hydrogen bonds with biological targets, enhancing binding affinity and efficacy. Furthermore, the bromoethyl moiety can participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery to introduce complexity into molecular structures.

The pharmacological potential of 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide has been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may interact with tyrosine kinases, which are overexpressed in certain types of cancer. By inhibiting these kinases, 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide could potentially disrupt tumor growth and metastasis. Additionally, its antimicrobial activity has been examined against resistant strains of bacteria, indicating its potential as an alternative therapeutic agent.

The chemical properties of 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide also make it a useful tool for biochemical research. Its ability to undergo selective modifications allows researchers to probe the structure-function relationships of target proteins. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study the interactions between this compound and biological macromolecules. These studies not only provide insights into the mechanisms of action but also aid in the design of more potent derivatives.

From an industrial perspective, 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide is an important intermediate in large-scale pharmaceutical production. Its synthesis has been scaled up to meet the demands of research institutions and pharmaceutical companies worldwide. The compound's stability under various storage conditions makes it suitable for long-term projects and collaborations across different scientific disciplines. Moreover, its compliance with regulatory standards ensures that it can be safely used in both academic and commercial settings.

The future prospects for 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide are promising as new methodologies emerge in drug discovery and synthetic chemistry. Advances in computational chemistry and high-throughput screening techniques will likely accelerate the identification of new applications for this compound. Additionally, innovations in green chemistry may lead to more sustainable synthetic routes for producing 5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide, reducing environmental impact while maintaining high efficiency.

In conclusion,5-(2-bromoethyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 2639409-46-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, making it a cornerstone in modern medicinal chemistry. As scientific understanding progresses, this compound will continue to play a crucial role in advancing our ability to treat complex diseases effectively.